![molecular formula C11H20N4 B2379402 [1-Methyl-5-(piperidin-1-ylmethyl)pyrazol-4-yl]methanamine CAS No. 1540873-87-7](/img/structure/B2379402.png)
[1-Methyl-5-(piperidin-1-ylmethyl)pyrazol-4-yl]methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Piperidine and pyrazole, which are components of your compound, are both important structures in medicinal chemistry . Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Pyrazole is a three nitrogen atom containing heterocyclic aromatic organic compound .
Synthesis Analysis
While specific synthesis methods for your compound were not found, piperidine derivatives are synthesized through various intra- and intermolecular reactions .
Chemical Reactions Analysis
Again, while specific reactions involving your compound were not found, piperidine derivatives are known to undergo a variety of chemical reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of your compound would depend on its specific structure. Piperidine is a liquid at room temperature, while pyrazole is a solid .
Mechanism of Action
The mechanism of action would depend on the specific biological target of your compound. Piperidine derivatives are present in more than twenty classes of pharmaceuticals , and pyrazole derivatives have been found to activate NAMPT (nicotinamide phosphoribosyltransferase), an enzyme involved in NAD+ salvage .
Future Directions
properties
IUPAC Name |
[1-methyl-5-(piperidin-1-ylmethyl)pyrazol-4-yl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N4/c1-14-11(10(7-12)8-13-14)9-15-5-3-2-4-6-15/h8H,2-7,9,12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDYOSIRWUBMAFP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)CN)CN2CCCCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.